Cas no 96604-75-0 (N-(3-acetylphenyl)butanamide)

• Product Name: N-(3-acetylphenyl)butanamide
• CAS No: 96604-75-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 3031662
• PubChem ID: 835499
• Update Time: 2025-09-18

N-(3-acetylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-乙酰基苯基)丁酰胺
• N-(3-acetylphenyl)butanamide
• N-(3-Acetylphenyl)butyramide
• BBL036245
• STK397248
• SCHEMBL6272750
• MFCD00448103
• AKOS000191423
• 96604-75-0
• AN-652/11667906
• CS-0321604
• VS-13385
• H22413
• ALBB-002901

• Inchi： 1S/C12H15NO2/c1-3-5-12(15)13-11-7-4-6-10(8-11)9(2)14/h4,6-8H,3,5H2,1-2H3,(H,13,15)
• InChI Key： JGRVIEYIDAPUKY-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

N-(3-acetylphenyl)butanamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones